Cas no 1804885-24-2 (2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile)

2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile structure

1804885-24-2 structure

Product Name:2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile

CAS No:1804885-24-2

MF:C₉H₅Cl₂F₂NO

MW:252.044907331467

CID:4706433

Update Time:2023-08-15

Chemical and Physical Properties
Related Products

2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile
- Inchi： 1S/C9H5Cl2F2NO/c10-6-1-2-7(15-9(12)13)8(11)5(6)3-4-14/h1-2,9H,3H2
- InChI Key： AXTYRKZYQNRQOG-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1CC#N)Cl)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
Topological Polar Surface Area: 33

2,6-Dichloro-3-(difluoromethoxy)phenylacetonitrile Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

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